Cas no 2228615-61-8 (3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid
• CAS No: 2228615-61-8
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 6531818
• PubChem ID: 165766546
• Update Time: 2025-06-09

3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid
• 2228615-61-8
• EN300-1766504

• Inchi： 1S/C10H11NO6/c1-17-9(10(13)14)5-6-2-3-8(12)7(4-6)11(15)16/h2-4,9,12H,5H2,1H3,(H,13,14)
• InChI Key： UBZOUQFYEUXBJO-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 241.05863707g/mol
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid

Recent Advances in the Study of 3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid (CAS: 2228615-61-8)

In recent years, the compound 3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid (CAS: 2228615-61-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitro and hydroxy functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid, highlighting its efficient production through a multi-step organic synthesis process. The researchers emphasized the importance of optimizing reaction conditions to improve yield and purity, which are critical for subsequent pharmacological evaluations. The study also reported the compound's stability under various physiological conditions, suggesting its suitability for further in vivo studies.

Pharmacological investigations have revealed that 3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid exhibits notable anti-inflammatory and antioxidant properties. In vitro assays demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, while also scavenging reactive oxygen species (ROS). These findings suggest its potential application in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo studies in animal models have shown reduced inflammation and oxidative stress markers, further supporting its therapeutic potential.

Another area of interest is the compound's potential role in cancer therapy. Recent research has indicated that 3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid may act as a modulator of specific signaling pathways involved in cancer cell proliferation and apoptosis. For instance, a study in the journal Bioorganic & Medicinal Chemistry Letters reported that the compound could inhibit the PI3K/AKT pathway, a critical regulator of cell survival in various cancers. These findings open new avenues for developing targeted therapies, particularly for cancers with dysregulated PI3K/AKT signaling.

Despite these promising results, challenges remain in the development of 3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research should focus on structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile and enhance its therapeutic efficacy.

In conclusion, 3-(4-hydroxy-3-nitrophenyl)-2-methoxypropanoic acid (CAS: 2228615-61-8) represents a promising candidate for further drug development, with potential applications in inflammation and cancer therapy. Continued research efforts are essential to fully elucidate its mechanisms of action and translate these findings into clinical applications. The integration of advanced synthetic techniques and pharmacological evaluations will be crucial in overcoming current limitations and realizing the compound's therapeutic potential.